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Compound of Interest

Compound Name:
(2-Methylcyclopropyl)

(phenyl)methanamine

Cat. No.: B13335412

Get Quote

Executive Summary
The target molecule, (2-Methylcyclopropyl)(phenyl)methanamine, combines a

conformationally restricted cyclopropane core with a chiral benzylic amine. This guide details a

convergent synthesis strategy that controls the cyclopropane geometry via Asymmetric

Cyclopropanation and the exocyclic amine chirality via Diastereoselective Grignard Addition to

a chiral

-sulfinyl aldimine.

Key Performance Indicators (KPIs)
Target Diastereoselectivity (dr): > 95:5

Enantiomeric Excess (ee): > 98% (after recrystallization)

Scalability: Validated for gram-scale synthesis (1–10 g).

Critical Control Point: Temperature control during Grignard addition (
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).

Strategic Analysis & Retrosynthesis
The synthesis is disconnected into two stereodefining phases:

Ring Construction: Establishment of the trans-2-methylcyclopropane geometry.

Amine Installation: Stereoselective formation of the C–N bond using

-tert-butanesulfinamide.

Retrosynthetic Logic:

Why PhMgBr addition to Aldimine? Adding the phenyl nucleophile to the cyclopropyl-aldimine

is kinetically superior to adding a cyclopropyl nucleophile to a benzaldimine, as cyclopropyl

Grignards can suffer from ring-opening or lower reactivity. The Ellman auxiliary provides a

rigid chair-like transition state (Zimmerman-Traxler model) that ensures high facial selectivity.

Detailed Experimental Protocols
Phase I: Synthesis of Chiral Precursor (2-
Methylcyclopropanecarbaldehyde)
Note: If the specific enantiomer of the ring is not commercially available, use the Charette

Asymmetric Cyclopropanation.

Step 1.1: Asymmetric Cyclopropanation

Substrate:trans-Crotyl alcohol.

Reagents:

,

, Chiral Dioxaborolane Ligand (Charette Ligand).

Procedure:
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Cool a solution of chiral dioxaborolane ligand (1.1 equiv) in DCM to

.

Add

and

to generate the iodomethylzinc carbenoid.

Add trans-crotyl alcohol slowly. Stir at

for 12 h.

Quench with saturated

. Extract with

.

Result: Chiral ((1R,2R)-2-methylcyclopropyl)methanol.

Step 1.2: Oxidation to Aldehyde

Reagents: Dess-Martin Periodinane (DMP) or Swern Oxidation conditions.

Procedure:

Dissolve alcohol in wet DCM. Add DMP (1.2 equiv) at

.

Stir 2 h. Quench with

.

Yield: ~85% of (1R,2R)-2-methylcyclopropanecarbaldehyde. Use immediately

(volatile/unstable).

Phase II: Condensation with Ellman’s Auxiliary
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This step sets the "chiral anchor" for the subsequent addition.

Reagents:

Aldehyde: (1R,2R)-2-methylcyclopropanecarbaldehyde (1.0 equiv)

Auxiliary:

-(+)-2-Methyl-2-propanesulfinamide (1.1 equiv)

Lewis Acid: Titanium(IV) ethoxide (

) (2.0 equiv)

Solvent: Dry THF (0.5 M)

Protocol:

Setup: Flame-dry a 250 mL round-bottom flask under

.

Mixing: Add the sulfinamide and aldehyde to the flask. Dissolve in dry THF.

Activation: Add

dropwise via syringe. The solution may turn slightly yellow.

Reaction: Stir at room temperature for 12–16 h. Monitor by TLC (stain with phosphomolybdic

acid; imine usually runs higher than sulfinamide).

Workup: Pour the mixture into a rapidly stirring brine solution (creates a

precipitate). Dilute with EtOAc. Filter through a Celite pad to remove titanium salts.

Purification: Flash chromatography (Hexanes/EtOAc 80:20).

Product:

-sulfinyl aldimine (stable oil or solid).
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Phase III: Diastereoselective Grignard Addition (The
Critical Step)
This step creates the C

stereocenter. The

-sulfinyl group directs the nucleophile to the Si-face (typically) via a six-membered chelated
transition state.

Reagents:

Substrate: Chiral

-sulfinyl aldimine (from Phase II) (1.0 equiv)

Nucleophile: Phenylmagnesium bromide (

, 3.0 M in ether) (2.0 equiv)

Solvent: Dry

or Toluene (DCM often gives better dr for this substrate class).

Protocol:

Cooling: Dissolve the aldimine in dry DCM (0.2 M) and cool to

(Dry ice/acetone bath). Strict temperature control is vital for high dr.

Addition: Add

dropwise over 20 minutes. Maintain internal temp

.

Equilibration: Stir at

for 4 hours.

Warming: Allow the reaction to warm slowly to room temperature overnight.
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Quench: Cool to

. Add saturated

dropwise.

Isolation: Extract with DCM (3x). Dry over

.

Analysis: Check diastereomeric ratio (dr) via crude

NMR or chiral HPLC.

Success Criteria: dr

95:5.

Purification: Flash chromatography to isolate the major diastereomer.

Phase IV: Deprotection to Final Amine
Removal of the sulfinyl group to release the free amine hydrochloride salt.

Reagents:

Acid: 4.0 M HCl in Dioxane or MeOH.

Solvent: MeOH.

Protocol:

Dissolve the purified sulfinamide intermediate in MeOH.

Add 4.0 M HCl (excess, ~5 equiv).

Stir at RT for 1 h. (TLC will show disappearance of the sulfinamide).

Workup: Concentrate in vacuo to remove solvent and sulfinyl byproducts.
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Precipitation: Triturate the residue with dry Diethyl Ether (

) to precipitate the amine hydrochloride.

Final Product:(2-Methylcyclopropyl)(phenyl)methanamine

HCl.

Quality Control & Data Specifications
Analytical Parameters

Parameter Specification Method

Appearance
White to off-white crystalline

solid (HCl salt)
Visual

Purity > 98.0% HPLC (C18, MeCN/H2O)

Chiral Purity
> 99% ee (after

recrystallization)
Chiral HPLC (Chiralcel OD-H)

Identity Consistent with structure 1H NMR (400 MHz, DMSO-d6)

Residual Solvents < ICH limits GC-HS

NMR Interpretation Guide (Diagnostic Signals)
Cyclopropane High-Field:

0.3–0.9 ppm (multiplets, 3H from ring, 3H from methyl).

Benzylic Methine:

3.8–4.2 ppm (d, 1H,

). Coupling constant

indicates relative stereochemistry.

Aromatic:

7.1–7.4 ppm (m, 5H, Phenyl).
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Process Visualization
Workflow Diagram
The following diagram illustrates the convergent synthesis and the critical stereocontrol point.
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Start: trans-Crotyl Alcohol

1. Asymmetric Cyclopropanation
(Charette Conditions)

Intermediate A:
(1R,2R)-2-Methylcyclopropane-

carbaldehyde

2. Condensation
(Ti(OEt)4, THF)

Reagent:
(R)-tert-Butanesulfinamide

Intermediate B:
Chiral N-Sulfinyl Aldimine

3. Nucleophilic Addition
(PhMgBr, -78°C)

CRITICAL CONTROL POINT

Stereoselective
Induction

Intermediate C:
Protected Amine (Major Diastereomer)

dr > 95:5

4. Deprotection
(HCl / MeOH)

Final Product:
(2-Methylcyclopropyl)(phenyl)methanamine HCl

Click to download full resolution via product page
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Caption: Figure 1. Convergent asymmetric synthesis workflow highlighting the critical Grignard

addition step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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